Cas no 258-08-2 (12H-Benzo[b]phenothiazine)

• Product Name: 12H-Benzo[b]phenothiazine
• CAS No: 258-08-2
• MF: C₁₆H₁₁NS
• MW: 249.330242395401
• CID: 291048
• PubChem ID: 255516
• Update Time: 2025-04-19

12H-Benzo[b]phenothiazine Chemical and Physical Properties

Names and Identifiers

• 12H-Benzo[b]phenothiazine
• [8,9]benzophenoxazine
• 12H-Benzo[a]phenoxazin
• 12H-Benzo[b]phenothiazin
• 12H-Benzo< b> phenothiazin
• AGN-PC-00MGPR
• benzazaxanthene
• benzo[a]phenoxazine
• benzo< a> phenoxazine
• benzo< b> phenothiazine
• Benzo< c> phenothiazin
• benzophenoxazine
• Benzo-ss-thiodiphenylamin
• CTK0J6295
• SureCN121074
• SMR000444068
• MLS000737083
• NSC-81120
• DTXSID80948698
• SCHEMBL8602753
• NSC81120
• cid_255516
• HMS2806C19
• SR-01000780654
• 12H-5-THIA-12-AZATETRACENE
• IWKDFAWZFVGWAH-UHFFFAOYSA-N
• 12H-Benzo(b)phenothiazine
• CHEMBL1450360
• BDBM65958
• 258-08-2
• SR-01000780654-3
• Benzo[b]phenothiazine
• G87087

• Inchi： 1S/C16H11NS/c1-2-6-12-10-16-14(9-11(12)5-1)17-13-7-3-4-8-15(13)18-16/h1-10,17H
• InChI Key： IWKDFAWZFVGWAH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC2C=C3C=CC=CC3=CC1=2

Computed Properties

• Exact Mass: 249.06133
• Monoisotopic Mass: 249.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.274
• Boiling Point: 467.7°Cat760mmHg
• Flash Point: 236.7°C
• Refractive Index: 1.735
• PSA: 12.03
• LogP: 5.18600